Cas no 2446043-05-4 (Fmoc-D-HomoTyr(tBu)-OH)

• Product Name: Fmoc-D-HomoTyr(tBu)-OH
• CAS No: 2446043-05-4
• MF: C₂₉H₃₁NO₅
• MW: 473.560148477554
• MDL: MFCD32640786
• CID: 5148177
• PubChem ID: 138958338
• Update Time: 2025-10-11

Fmoc-D-HomoTyr(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-(1,1-dimethylethoxy)-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (αR)-
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-[4-[(2-methylpropan-2-yl)oxy]phenyl]butanoic acid
• Fmoc-D-homoTyr(tBu)-OH
• CS-16228
• MFCD32640786
• CS-0093829
• 2446043-05-4
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(4-(tert-butoxy)phenyl)butanoic acid
• AKOS037651241
• AT29547
• Fmoc-D-HomoTyr(tBu)-OH

• MDL： MFCD32640786
• Inchi： 1S/C29H31NO5/c1-29(2,3)35-20-15-12-19(13-16-20)14-17-26(27(31)32)30-28(33)34-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-13,15-16,25-26H,14,17-18H2,1-3H3,(H,30,33)(H,31,32)/t26-/m1/s1
• InChI Key： FKUBPXDMQFEPGP-AREMUKBSSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N[C@@H](C(=O)O)CCC1C=CC(OC(C)(C)C)=CC=1

Computed Properties

• Exact Mass: 473.22022309g/mol
• Monoisotopic Mass: 473.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 84.9Ų

Additional information on Fmoc-D-HomoTyr(tBu)-OH

Professional Introduction to Fmoc-D-HomoTyr(tBu)-OH (CAS No: 2446043-05-4)

Fmoc-D-HomoTyr(tBu)-OH is a specialized chemical compound widely utilized in the field of pharmaceutical synthesis and peptide chemistry. This compound, identified by its CAS number 2446043-05-4, plays a crucial role in the development of advanced biomolecules and therapeutic agents. The structure of Fmoc-D-HomoTyr(tBu)-OH incorporates a fluoromethyl group (Fmoc) at the N-terminal, a D-homotyrosine residue, and a tert-butyl (tBu) protecting group at the side chain, making it an invaluable intermediate in solid-phase peptide synthesis (SPPS).

The significance of Fmoc-D-HomoTyr(tBu)-OH in modern drug discovery cannot be overstated. Peptides and proteins have emerged as pivotal therapeutic entities due to their high specificity and efficacy. The introduction of modified amino acids, such as homotyrosine, enhances the structural diversity and functional properties of peptides, leading to improved pharmacokinetic profiles and reduced immunogenicity. The use of Fmoc-D-HomoTyr(tBu)-OH in SPPS allows for precise control over peptide assembly, ensuring high yields and purity essential for clinical applications.

In recent years, there has been substantial research focused on optimizing peptide-based therapies for various diseases, including cancer, neurodegenerative disorders, and autoimmune conditions. The incorporation of non-natural amino acids like D-homotyrosine has been shown to modulate peptide conformation and stability, thereby enhancing their biological activity. For instance, studies have demonstrated that peptides containing D-homotyrosine exhibit improved resistance to proteolytic degradation, making them more suitable for systemic administration.

The tert-butyl (tBu) protecting group in Fmoc-D-HomoTyr(tBu)-OH is particularly advantageous for SPPS due to its stability under basic conditions while remaining removable under acidic conditions. This characteristic ensures that the peptide chain can be extended stepwise without interference from side reactions. Furthermore, the Fmoc group facilitates easy deprotection at the end of synthesis, allowing for subsequent modifications or coupling reactions without compromising the integrity of the peptide backbone.

Recent advancements in solid-phase peptide synthesis have led to the development of more efficient and scalable methods for producing complex peptides. The use of Fmoc-D-HomoTyr(tBu)-OH as a building block has been instrumental in these advancements. For example, automated synthesizers now incorporate optimized protocols for handling protected amino acids like D-homotyrosine, reducing human error and increasing reproducibility. These improvements have enabled the rapid production of novel peptides for preclinical and clinical studies.

The role of Fmoc-D-HomoTyr(tBu)-OH extends beyond academic research; it is also a critical component in industrial-scale peptide manufacturing. Pharmaceutical companies rely on high-quality intermediates like this to produce therapeutic peptides that meet stringent regulatory requirements. The precision offered by SPPS using compounds such as Fmoc-D-HomoTyr(tBu)-OH ensures that final products are both pure and biologically active, which is essential for patient safety and efficacy.

In conclusion, Fmoc-D-HomoTyr(tBu)-OH (CAS No: 2446043-05-4) is a vital compound in modern peptide chemistry and pharmaceutical synthesis. Its unique structural features make it an ideal candidate for constructing complex biomolecules with enhanced functional properties. As research continues to evolve, the applications of modified amino acids like D-homotyrosine will undoubtedly expand, further solidifying the importance of compounds like Fmoc-D-HomoTyr(tBu)-OH in advancing therapeutic solutions.